BENGHE Foundational & Exploratory

Check Availability & Pricing

Dihydrobonducellin: A Technical Guide to its
Discovery, Properties, and Biological Activities

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydrobonducellin

Cat. No.: B12107103

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrobonducellin, a homoisoflavonoid primarily isolated from the plant genus Caesalpinia,
has emerged as a molecule of interest for its immunomodulatory properties. This technical
guide provides a comprehensive overview of the discovery and historical background of
dihydrobonducellin, its physicochemical characteristics, and a detailed account of its known
biological activities. The document outlines the experimental protocols for its isolation and
characterization, presents quantitative data on its bioactivity, and explores its potential
mechanisms of action, including the modulation of key signaling pathways. This guide is
intended to serve as a foundational resource for researchers and professionals in the fields of
natural product chemistry, pharmacology, and drug development.

Introduction and Historical Background

Dihydrobonducellin belongs to the homoisoflavonoid class of natural products, which are
characterized by a 16-carbon skeleton. The initial research into related compounds dates back
to the early 1980s, with the isolation of bonducellin from Caesalpinia bonducella.
Dihydrobonducellin itself was first reported as a new natural product in 2004, isolated from
cultured cells of Caesalpinia pulcherrima[1]. This discovery was significant as it expanded the
known diversity of homoisoflavonoids and hinted at the biosynthetic capabilities of plant cell
cultures for producing novel compounds.
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Subsequent phytochemical investigations of various Caesalpinia species have further
confirmed the presence of dihydrobonducellin and its derivatives, contributing to a better
understanding of the chemotaxonomy of this plant genus.

Physicochemical Properties

The fundamental physicochemical properties of dihydrobonducellin are summarized in the
table below. This data is essential for its identification, purification, and for designing
experiments to evaluate its biological activity.

Property Value Reference

(3R)-7,8-dihydroxy-3-(4'-

Chemical Name methoxybenzyl)-chroman-4- [2]
one

Molecular Formula C17H1604

Molecular Weight 284.31 g/mol

CAS Number 103680-87-1

Class Homoisoflavonoid [3]

Appearance White amorphous powder [2]

Table 1: Physicochemical Properties of Dihydrobonducellin.

Experimental Protocols
Isolation of Dihydrobonducellin from Caesalpinia
pulcherrima Cell Cultures

The initial isolation of dihydrobonducellin was achieved from cell suspension cultures of
Caesalpinia pulcherrima. The general workflow for such an isolation is depicted below and
typically involves extraction, partitioning, and chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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